Cas no 127183-41-9 (2-Propanone,1,1,1-trifluoro-3-(2-quinolinylthio)-)

• Product Name: 2-Propanone,1,1,1-trifluoro-3-(2-quinolinylthio)-
• CAS No: 127183-41-9
• MF: C₁₂H₈F₃NOS
• MW: 271.258232116699
• CID: 173261
• PubChem ID: 182829
• Update Time: 2025-04-19

2-Propanone,1,1,1-trifluoro-3-(2-quinolinylthio)- Chemical and Physical Properties

Names and Identifiers

• 2-Propanone,1,1,1-trifluoro-3-(2-quinolinylthio)-
• 1,1,1-trifluoro-3-quinolin-2-ylsulfanylpropan-2-one
• 127183-41-9
• 2-Propanone, 1,1,1-trifluoro-3-(2-quinolinylthio)-
• DTXSID40155462

• Inchi： 1S/C12H8F3NOS/c13-12(14,15)10(17)7-18-11-6-5-8-3-1-2-4-9(8)16-11/h1-6H,7H2
• InChI Key： NOZMNNOYQKVRAO-UHFFFAOYSA-N
• SMILES： S(CC(C(F)(F)F)=O)C1=CC=C2C=CC=CC2=N1

Computed Properties

• Exact Mass: 271.02794
• Monoisotopic Mass: 271.027869
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 55.3

Experimental Properties

• Density: 1.4
• Boiling Point: 351.3°Cat760mmHg
• Flash Point: 166.3°C
• Refractive Index: 1.582
• PSA: 29.96